Cas no 79200-56-9 ((1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one)

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one structure
79200-56-9 structure
Product Name:(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
CAS No:79200-56-9
Molecular Formula:C6H7NO
Molecular Weight:109.125881433487
MDL:MFCD00211274
CID:60062
PubChem ID:24867649

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Properties

Names and Identifiers

    • (-)-(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • (-)-Vince lactam
    • (1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • ((1R,4S)-2-Aza-bicyclo[2.2.1]hept-5-en-3-one
    • (-)-2-AZABICYCLO-[2.2.1]HEPT-5-EN-3-ONE
    • (1R)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • (1R,4S)-2-Aza-bicyclo[2.2.1]hept-5-en-3-one
    • ((1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • (1S,4R)-3-azabicyclo[2.2.1]hept-5-en-2-one
    • (-)-2-Azabicyclo[2.2.1]Hept-5-EN-3-One
    • 2-Azabicyclo[2,2,1]hept-5-en-3-one
    • 2-Azabicyclo[2.2.1]hept-5-en-3-one, (1R,4S)-
    • (1~{s},4~{r})-3-Azabicyclo[2.2.1]hept-5-En-2-One
    • A
    • MFCD00211274
    • NS00077703
    • GS-4091
    • (+/-)-2-Azabicyclo(2.2.1)hept-5-en-3-one
    • (1R)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one, >=98%
    • (4R)-3-azabicyclo[2.2.1]hept-5-en-2-one;(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • rac-(1R,4S)-2-azabicyclo[2.2.1]hept-5-en-3-one
    • 4-Amino-2-cyclopentene-1-carboxylic acid lactam
    • EN300-6744251
    • A839614
    • AC-6113
    • AM20080220
    • (1R,4S)-2-Azabicyclo(2.2.1)hept-5-en-3-one
    • AKOS006346791
    • (+/-)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • 66Z
    • MFCD00213364
    • AKOS016016507
    • (1R, 4S)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • SCHEMBL419989
    • (1S)-(+)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • DTXSID10369337
    • CS-W009267
    • 79200-56-9
    • DDUFYKNOXPZZIW-UHNVWZDZSA-N
    • (1R,4S)-3-Oxo-2-azabicyclo[2.2.1]hept-5-ene
    • (1R, 4S)-2-azabicyclo[2.2.1]hept-5-en-3-one
    • EC 418-530-1
    • (1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one (ACI)
    • 2-Azabicyclo[2.2.1]hept-5-en-3-one, (1R)- (ZCI)
    • (1R,4S)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one
    • DTXCID20320373
    • rac 2-Azabicyclo[2.2.1]hept-5-en-3-one
    • (1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one; (-)-2-Azabicyclo[2.2.1]hept-5-en-3-one; (-)-Vince Lactam; Abacavir TRC Impurity
    • MDL： MFCD00211274
    • InChIKey： DDUFYKNOXPZZIW-UHNVWZDZSA-N
    • Inchi： 1S/C6H7NO/c8-6-4-1-2-5(3-4)7-6/h1-2,4-5H,3H2,(H,7,8)/t4-,5+/m1/s1
    • SMILES： O=C1N[C@H]2C=C[C@@H]1C2

Computed Properties

  • Exact Mass: 109.052764g/mol
  • Surface Charge: 0
  • XLogP3: 0.1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 109.052764g/mol
  • Monoisotopic Mass: 109.052764g/mol
  • Topological Polar Surface Area: 29.1Ų
  • Heavy Atom Count: 8
  • Complexity: 162
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0

Experimental Properties

  • LogP: 0.38970
  • PSA: 29.10000
  • Refractive Index: 1.545
  • Boiling Point: 319.3 °C at 760 mmHg
  • Melting Point: 94-97 °C (lit.)
  • Flash Point: 167.1℃
  • Color/Form: Not available
  • Solubility: Not available
  • Optical Activity: [α]20/D −565°, c = 1 in chloroform
  • Density: 1.198

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Security Information

  • Symbol: GHS05 GHS07
  • WGK Germany：1
  • Safety Term：24-26-37/39
  • Safety Instruction： S24; S26; S37/39
  • Risk Phrases：R22
  • Dangerous goods sign： Xn
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Statement： H302-H317-H318
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases： 22-41-43
  • Signal Word：Danger

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0036DF-250mg
(1R,4S)-2-AZABICYCLO[2.2.1]HEPT-5-EN-3-ONE
 79200-56-9 98%
250mg
 $4.00 2025-02-19
A2B Chem LLC
AB47427-250mg
(1R)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9 98%
250mg
 $4.00 2024-04-19
Aaron
AR0036LR-250mg
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9 98%
250mg
 $3.00 2025-01-21
abcr
AB338090-1 g
(1R)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one, 98%, ee 98%; .
 79200-56-9 98%
1g
 €59.00 2023-06-21
Advanced ChemBlocks
10466-25G
((1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9 95%
25G
 $80 2023-04-13
Ambeed
A222574-250mg
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9 98%
250mg
 $5.0 2025-02-27
Apollo Scientific
OR315002-1g
(1R)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9
1g
 £15.00 2025-02-20
Key Organics Ltd
GS-4091-1MG
(-)-(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9 >95%
1mg
 £37.00 2025-02-08
Oakwood
364158-1g
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9 98%
1g
 $18.00 2024-07-19
TRC
A795205-1g
(1R)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one
 79200-56-9
1g
 $ 138.00 2023-04-19

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Synthesis

Synthetic Circuit 1

262280-21-7 262280-21-7
79200-56-9 79200-56-9
Reaction Conditions
1.1 Reagents: Bromine Solvents: Dichloromethane ;  0 °C; 2 h, 0 °C
Reference
A New Class of Conformationally Rigid Analogs of 4-Amino-5-halopentanoic Acids, Potent Inactivators of γ-Aminobutyric Acid Aminotransferase
Qiu, Jian; Silverman, Richard B., Journal of Medicinal Chemistry, 2000, 43(4), 706-720

Synthetic Circuit 2

24224-99-5 24224-99-5
79200-56-9 79200-56-9
Reaction Conditions
1.1 Reagents: Titanium, dichloro[2,2-dimethyl-α,α,α′,α′-tetra-2-naphthalenyl-1,3-dioxolane-4,5… Solvents: Toluene
Reference
Syntheses of nucleosides and related compounds. XL. Hetero Diels-Alder reaction of benzenesulfonyl cyanide with cyclopentadiene using chiral Lewis acids
Katagiri, Nobuya; Makino, Masashi; Tamura, Takahiro; Kaneko, Chikara, Chemical & Pharmaceutical Bulletin, 1996, 44(4), 850-2

Synthetic Circuit 3

157810-21-4 157810-21-4
79200-56-9 79200-56-9
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Methanol ;  12 h, rt
Reference
Lipase-catalyzed resolution of 2-azabicyclo[2.2.1]hept-5-en-3-ones
Nakano, Hiroto; Iwasa, Kazuto; Okuyama, Yuko; Hongo, Hiroshi, Tetrahedron: Asymmetry, 1996, 7(8), 2381-2386

Synthetic Circuit 4

49805-30-3 49805-30-3
79200-56-9 79200-56-9
Reaction Conditions
1.1 Solvents: Water
Reference
Chemoenzymic synthesis of (-)-carbovir utilizing a whole cell catalyzed resolution of 2-azabicyclo[2.2.1]hept-5-en-3-one
Taylor, Steven J. C.; Sutherland, Alan G.; Lee, Carol; Wisdom, Richard; Thomas, Steve; et al, Journal of the Chemical Society, 1990, (16), 1120-1

Synthetic Circuit 5

49805-30-3 49805-30-3
79200-56-9 79200-56-9
Reaction Conditions
1.1 Solvents: Water ;  24 h, pH 7.5
Reference
Synthesis of rigid bicycloheterocyclic scaffolds from vince's lactam (enzymatic resolution of vince's lactam)
Gurjar, Mukund K.; Bera, Smritilekha; Joshi, Rohini R.; Joshi, Ramesh A., Heterocycles, 2003, 60(10), 2293-2303

Synthetic Circuit 6

79200-56-9 79200-56-9
Reaction Conditions
Reference
Stereo- and regiocontrolled synthesis of highly functionalized cyclopentanes with multiple chiral centers
Nonn, Melinda; Binder, Adrienn; Volk, Balazs; Kiss, Lorand, Synthetic Communications, 2020, 50(8), 1199-1209

Synthetic Circuit 7

49805-30-3 49805-30-3
79200-56-9 79200-56-9
Reaction Conditions
1.1 Solvents: Water ;  4 d, pH 8.3, rt
1.2 4 h, rt; 2 d, rt
Reference
Synthesis and fungistatic activity of bicyclic lactones and lactams against Botrytis cinerea, Penicillium citrinum, and Aspergillus glaucus
Walczak, Paulina; Pannek, Jakub; Boratynski, Filip; Janik-Polanowicz, Agata; Olejniczak, Teresa, Journal of Agricultural and Food Chemistry, 2014, 62(34), 8571-8578

Synthetic Circuit 8

19158-51-1 19158-51-1
79200-56-9 79200-56-9
Reaction Conditions
1.1 22 °C
1.2 Catalysts: Acetic acid Solvents: Water
Reference
p-Toluenesulfonyl Cyanide
Griffiths, Gareth J., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 9

49805-30-3 49805-30-3
79200-56-9 79200-56-9
Reaction Conditions
1.1 Catalysts: Lactamase, (+)γ- (Comamonas acidovorans) Solvents: Water ;  1 h, pH 7.5, 25 °C
Reference
Novel screening methods-the key to cloning commercially successful biocatalysts
Taylor, Stephen J. C.; Brown, Rob C.; Keene, Phil A.; Taylor, Ian N., Bioorganic & Medicinal Chemistry, 1999, 7(10), 2163-2168

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Raw materials

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Preparation Products

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:79200-56-9)
MR./MRS.:WANG HUA
Phone:13667159345
Email:13667159345@163.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:79200-56-9)
MR./MRS.:CAI JING LI
Phone:18662931390
Email:507167383@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:79200-56-9)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:79200-56-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:79200-56-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one Related Literature

79200-56-9 ((1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:79200-56-9)(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
A839614
Purity:99%/99%
Quantity:500g/1kg
Price($):287.0/498.0
atkchemica
(CAS:79200-56-9)(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
CL15050
Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally